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Compound of Interest

Compound Name: 7-Bromohept-1-yne

Cat. No.: B2833557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 7-Bromohept-1-yne
(CAS No. 81216-14-0), a versatile bifunctional molecule utilized in advanced organic synthesis,

particularly in the construction of complex molecular architectures and as a linker in Proteolysis

Targeting Chimeras (PROTACs). Given its hazardous properties, a thorough understanding of

its safety profile and proper handling procedures is critical for ensuring laboratory safety.

Chemical and Physical Properties
7-Bromohept-1-yne is a liquid at room temperature.[1] While specific experimental data for

some physical properties are limited, the following table summarizes available information. For

context, properties of the closely related compound 7-bromo-1-heptene are also provided.
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Property
Value for 7-
Bromohept-1-yne

Value for 7-Bromo-
1-heptene (for
comparison)

Source

Molecular Formula C₇H₁₁Br C₇H₁₃Br [2]

Molecular Weight 175.07 g/mol 177.08 g/mol [2]

CAS Number 81216-14-0 4117-09-3

Appearance Liquid Colorless liquid

Boiling Point Data not available 27 °C at 1 mmHg

Density Data not available 1.162 g/mL at 25 °C

Flash Point Data not available 58.3 °C (closed cup)

Storage Temperature
2-8°C, sealed in dry

conditions
Store in a cool place [3]

Hazard Identification and Safety Precautions
7-Bromohept-1-yne is classified as a hazardous chemical. All personnel handling this

compound must be thoroughly familiar with its potential hazards and the required safety

precautions.

GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 7-Bromohept-1-yne is classified as follows:

Hazard Class Category

Flammable liquids Category 2

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity – single exposure

(Respiratory tract irritation)
Category 3
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Source:[2]

Signal Word:Danger

Hazard Pictograms:

Flame pictogram Exclamation mark pictogram

Hazard and Precautionary Statements
Hazard Statements:[2]

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Precaution

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P240
Ground and bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P242 Use non-sparking tools.

P243 Take action to prevent static discharges.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.
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P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash it

before reuse.

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P403+P235 Store in a well-ventilated place. Keep cool.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
Specific toxicological data for 7-Bromohept-1-yne, such as LD50 values, are not readily

available in the reviewed literature.[3] However, based on its GHS classification, it is known to

cause skin, eye, and respiratory tract irritation.[2] All handling should be performed with

appropriate personal protective equipment to minimize exposure.

Handling and Storage
Engineering Controls

Work with 7-Bromohept-1-yne should be conducted in a well-ventilated chemical fume

hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., neoprene or nitrile rubber) and a lab

coat.[4]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-certified organic vapor respirator should be used.[4]

Storage
Store in a tightly closed container in a dry, well-ventilated area.[3]

Keep in a cool place, with recommended storage at 2-8°C.

Store away from incompatible materials and sources of ignition.[3]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[3]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Upon combustion, may produce carbon oxides and

hydrogen bromide.[5]

Experimental Protocols
7-Bromohept-1-yne is a key reagent in several important organic transformations. The

following sections provide detailed methodologies for its use in Sonogashira coupling and as a

PROTAC linker.

Sonogashira Coupling
The Sonogashira coupling is a cross-coupling reaction between a terminal alkyne and an aryl

or vinyl halide, catalyzed by palladium and copper complexes.[6] This reaction is widely used to

form carbon-carbon bonds.[6]
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General Procedure:

Inert Atmosphere: All glassware should be oven-dried and the reaction should be set up

under an inert atmosphere (e.g., nitrogen or argon).

Solvent and Base: A suitable solvent (e.g., THF, triethylamine) is degassed by bubbling with

an inert gas for at least 30 minutes. Triethylamine often serves as both the solvent and the

base.[7]

Reaction Setup: To a reaction flask, add the aryl halide (1 equivalent), 7-Bromohept-1-yne
(1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and a copper(I)

co-catalyst (e.g., CuI, 1-5 mol%).[7]

Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated

until the starting material is consumed, as monitored by TLC or GC-MS.

Work-up: Upon completion, the reaction mixture is filtered to remove the amine salt

precipitate. The filtrate is then concentrated under reduced pressure. The residue is

redissolved in an organic solvent (e.g., ethyl acetate), washed with water and brine, dried

over anhydrous sodium sulfate, and concentrated.

Purification: The crude product is purified by column chromatography on silica gel.
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Figure 1. Workflow for a Sonogashira Coupling Reaction.

Use as a PROTAC Linker
7-Bromohept-1-yne serves as a versatile linker in the synthesis of PROTACs, which are

bifunctional molecules that induce the degradation of a target protein.[8] The alkyne and

bromide functionalities allow for sequential conjugation to a protein of interest (POI) ligand and

an E3 ligase ligand.

General Synthetic Strategy:

First Conjugation (e.g., Sonogashira Coupling): The terminal alkyne of 7-Bromohept-1-yne
is coupled to an aryl halide-functionalized POI ligand using the Sonogashira reaction

conditions described previously.

Purification: The resulting POI-linker conjugate is purified by chromatography.

Second Conjugation (e.g., Nucleophilic Substitution): The bromide of the POI-linker

conjugate is then displaced by a nucleophilic group (e.g., an amine or thiol) on the E3 ligase
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ligand. This reaction is typically carried out in a polar aprotic solvent (e.g., DMF, DMSO) with

a non-nucleophilic base (e.g., DIPEA).

Final Purification: The final PROTAC molecule is purified by preparative HPLC.

Step 1: Sonogashira Coupling

Step 2: Nucleophilic Substitution

POI Ligand
(with Aryl Halide)

Sonogashira
Coupling

7-Bromohept-1-yne

POI-Linker Conjugate

Nucleophilic
Substitution

E3 Ligase Ligand
(with Nucleophile)

Final PROTAC Molecule

Click to download full resolution via product page

Figure 2. General workflow for PROTAC synthesis using 7-Bromohept-1-yne.

Emergency Procedures
Fire Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Highly flammable liquid and vapor. Vapors may travel to a source of

ignition and flash back. Containers may explode when heated.[4]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of ignition.

[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Containment and Cleaning: Absorb with an inert absorbent material (e.g., vermiculite, sand,

or earth) and dispose of as hazardous waste. Use non-sparking tools.
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Figure 3. Decision workflow for handling a 7-Bromohept-1-yne spill.

Disposal Considerations
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Dispose of 7-Bromohept-1-yne and any contaminated materials in accordance with local,

state, and federal regulations. This material should be treated as hazardous waste.

This technical guide is intended to provide comprehensive safety and handling information for

7-Bromohept-1-yne. It is not a substitute for a thorough risk assessment and adherence to all

institutional and regulatory safety protocols. Always consult the most up-to-date Safety Data

Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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